Cas no 2228600-61-9 (methyl 5-(2-aminoethoxy)-1-methyl-1H-pyrazole-4-carboxylate)

• Product Name: methyl 5-(2-aminoethoxy)-1-methyl-1H-pyrazole-4-carboxylate
• CAS No: 2228600-61-9
• MF: C₈H₁₃N₃O₃
• MW: 199.207121610641
• CID: 6212743
• PubChem ID: 165610259
• Update Time: 2025-06-10

methyl 5-(2-aminoethoxy)-1-methyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(2-aminoethoxy)-1-methyl-1H-pyrazole-4-carboxylate
• 2228600-61-9
• EN300-1739163

• Inchi： 1S/C8H13N3O3/c1-11-7(14-4-3-9)6(5-10-11)8(12)13-2/h5H,3-4,9H2,1-2H3
• InChI Key： NWJOQNFPAABVOY-UHFFFAOYSA-N
• SMILES： O(CCN)C1=C(C(=O)OC)C=NN1C

Computed Properties

• Exact Mass: 199.09569129g/mol
• Monoisotopic Mass: 199.09569129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 79.4Ų

Additional information on methyl 5-(2-aminoethoxy)-1-methyl-1H-pyrazole-4-carboxylate

Comprehensive Overview of Methyl 5-(2-aminoethoxy)-1-methyl-1H-pyrazole-4-carboxylate (CAS No. 2228600-61-9)

Methyl 5-(2-aminoethoxy)-1-methyl-1H-pyrazole-4-carboxylate (CAS No. 2228600-61-9) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique pyrazole backbone and functional groups, serves as a versatile intermediate in the synthesis of more complex molecules. Researchers and industry professionals are increasingly interested in its potential applications, particularly in drug discovery and crop protection formulations.

The molecular structure of methyl 5-(2-aminoethoxy)-1-methyl-1H-pyrazole-4-carboxylate features a pyrazole ring substituted with a methyl ester at the 4-position and an aminoethoxy group at the 5-position. This arrangement provides multiple sites for chemical modification, making it a valuable building block in medicinal chemistry. Recent studies have explored its role in the development of kinase inhibitors and other targeted therapies, aligning with the growing demand for precision medicine solutions.

In the context of current scientific trends, CAS 2228600-61-9 has become particularly relevant due to the rising interest in heterocyclic compounds for bioactive applications. The pyrazole moiety, in particular, is recognized for its prevalence in FDA-approved drugs and its ability to modulate various biological pathways. This has led to increased searches for "pyrazole derivatives in drug discovery" and "aminoethoxy functional group applications" across academic and industry databases.

From a synthetic chemistry perspective, the methyl 5-(2-aminoethoxy)-1-methyl-1H-pyrazole-4-carboxylate compound offers several advantages. Its stability under various reaction conditions and the presence of both nucleophilic (amino) and electrophilic (ester) sites make it amenable to diverse chemical transformations. These properties have prompted numerous investigations into its use as a key intermediate for constructing more complex molecular architectures.

The compound's potential extends beyond pharmaceuticals into materials science, where researchers are examining its utility in creating functional polymers and coatings. This interdisciplinary appeal has resulted in growing online queries about "pyrazole-based materials" and "multifunctional organic intermediates," reflecting broader scientific curiosity about such versatile chemical entities.

Quality control and analytical characterization of methyl 5-(2-aminoethoxy)-1-methyl-1H-pyrazole-4-carboxylate are critical aspects of its application. Advanced techniques such as HPLC, mass spectrometry, and NMR spectroscopy are routinely employed to ensure purity and confirm structural integrity. These analytical considerations are frequently searched topics, especially among quality assurance professionals and analytical chemists working with similar compounds.

As the scientific community continues to explore the boundaries of chemical space for novel bioactive compounds, CAS 2228600-61-9 represents an important example of how carefully designed small molecules can serve as springboards for innovation. Its balanced combination of reactivity and stability positions it as a valuable tool in both academic and industrial research settings, particularly in projects requiring modular molecular construction.

Environmental and safety considerations surrounding methyl 5-(2-aminoethoxy)-1-methyl-1H-pyrazole-4-carboxylate have also become topics of interest, with researchers investigating its biodegradation pathways and ecological impact. These studies align with the broader pharmaceutical industry's focus on green chemistry principles and sustainable manufacturing practices.

The commercial availability of methyl 5-(2-aminoethoxy)-1-methyl-1H-pyrazole-4-carboxylate has expanded in recent years, with several specialty chemical suppliers now offering this compound in various quantities. This increased accessibility has facilitated its adoption across different research domains and contributed to the growing body of literature documenting its applications and derivatives.

Looking forward, the scientific trajectory of CAS 2228600-61-9 appears promising, with potential applications emerging in areas such as chemical biology, where it could serve as a scaffold for probe development, and in agricultural science, where its structural features might be leveraged for novel crop protection agents. These possibilities continue to drive research interest and commercial development around this versatile chemical entity.